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Compound of Interest

Compound Name: Ammonium dihydrogen phosphate

Cat. No.: B147845 Get Quote

An In-depth Technical Guide on Ammonium
Dihydrogen Phosphate
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental chemical properties of

ammonium dihydrogen phosphate, a compound with significant applications across various

scientific and industrial sectors.

Molecular Identity and Composition
Ammonium dihydrogen phosphate, also known as monoammonium phosphate (MAP), is an

ammonium salt of phosphoric acid.[1] Its chemical structure consists of the ammonium cation

(NH₄⁺) and the dihydrogen phosphate anion (H₂PO₄⁻).

Table 1: Molecular Formula and Synonyms

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b147845?utm_src=pdf-interest
https://www.benchchem.com/product/b147845?utm_src=pdf-body
https://www.benchchem.com/product/b147845?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6131092.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Molecular Formula (NH₄)(H₂PO₄)[2][3]

Alternate Formula H₆NO₄P

Common Synonyms
Monoammonium phosphate (MAP)[2][3],

Ammonium acid phosphate[4]

CAS Number 7722-76-1[5]

Molar Mass and Physicochemical Properties
The molar mass of a compound is a critical parameter in experimental design, enabling

accurate preparation of solutions and quantitative analysis. The molar mass of ammonium
dihydrogen phosphate is 115.03 g/mol .[4][6]

Table 2: Quantitative Physicochemical Data

Parameter Value

Molar Mass 115.03 g/mol [4][6]

Density 1.81 g/cm³ at 20 °C[6]

Melting Point 190 °C[5]

pH 3.8 - 4.4 (50 g/L solution at 25 °C)[4]

Experimental Protocols
Determination of Molar Mass:

The molar mass of ammonium dihydrogen phosphate is calculated by summing the atomic

masses of its constituent atoms. The molecular formula, NH₄H₂PO₄, indicates the presence of:

1 Nitrogen (N) atom

6 Hydrogen (H) atoms
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1 Phosphorus (P) atom

4 Oxygen (O) atoms

The calculation is as follows: (1 × Atomic Mass of N) + (6 × Atomic Mass of H) + (1 × Atomic

Mass of P) + (4 × Atomic Mass of O)

Logical Relationship of Components
The following diagram illustrates the ionic components that constitute ammonium dihydrogen
phosphate.

Ionic Composition of Ammonium Dihydrogen Phosphate
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Caption: Ionic components of ammonium dihydrogen phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://en.wikipedia.org/wiki/Ammonium_dihydrogen_phosphate
https://www.laboratoriumdiscounter.nl/en/own-brand-products/chemicals-9319956/a-z/a/ammonium-dihydrogen-phosphate/
https://www.laboratoriumdiscounter.nl/en/own-brand-products/chemicals-9319956/a-z/a/ammonium-dihydrogen-phosphate/
https://www.lobachemie.com/Inorganic-Phosphates-01165/AMMONIUM-DIHYDROGEN-PHOSPHATE-CASNO-7722-76-1.aspx
https://www.lobachemie.com/Inorganic-Phosphates-01165/AMMONIUM-DIHYDROGEN-PHOSPHATE-CASNO-7722-76-1.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-dihydrogen-phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-dihydrogen-phosphate
https://www.merckmillipore.com/FR/en/product/Ammonium-dihydrogen-phosphate,MDA_CHEM-101126
https://www.benchchem.com/product/b147845#molecular-formula-and-molar-mass-of-ammonium-dihydrogen-phosphate
https://www.benchchem.com/product/b147845#molecular-formula-and-molar-mass-of-ammonium-dihydrogen-phosphate
https://www.benchchem.com/product/b147845#molecular-formula-and-molar-mass-of-ammonium-dihydrogen-phosphate
https://www.benchchem.com/product/b147845#molecular-formula-and-molar-mass-of-ammonium-dihydrogen-phosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

